Cas no 2171823-80-4 (3-chloro-2-(4-chloro-3-methylphenyl)methylpropanenitrile)

• Product Name: 3-chloro-2-(4-chloro-3-methylphenyl)methylpropanenitrile
• CAS No: 2171823-80-4
• MF: C₁₁H₁₁Cl₂N
• MW: 228.117740869522
• CID: 6607327
• PubChem ID: 165521050
• Update Time: 2025-05-21

3-chloro-2-(4-chloro-3-methylphenyl)methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-(4-chloro-3-methylphenyl)methylpropanenitrile
• 3-chloro-2-[(4-chloro-3-methylphenyl)methyl]propanenitrile
• EN300-1282738
• 2171823-80-4

• Inchi： 1S/C11H11Cl2N/c1-8-4-9(2-3-11(8)13)5-10(6-12)7-14/h2-4,10H,5-6H2,1H3
• InChI Key： MWNMEDTUZAPHLY-UHFFFAOYSA-N
• SMILES： ClCC(C#N)CC1C=CC(=C(C)C=1)Cl

Computed Properties

• Exact Mass: 227.0268547g/mol
• Monoisotopic Mass: 227.0268547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 23.8Ų

Additional information on 3-chloro-2-(4-chloro-3-methylphenyl)methylpropanenitrile

3-Chloro-2-(4-Chloro-3-Methylphenyl)Methylpropanenitrile: A Comprehensive Overview

3-Chloro-2-(4-Chloro-3-Methylphenyl)Methylpropanenitrile, also known by its CAS number 2171823-80-4, is a complex organic compound with significant potential in various chemical and industrial applications. This compound, characterized by its unique structure featuring a nitrile group and multiple chlorinated aromatic substituents, has garnered attention in recent years due to its versatile properties and promising research outcomes.

The molecular structure of 3-Chloro-2-(4-Chloro-3-Methylphenyl)Methylpropanenitrile consists of a propanenitrile backbone with a substituted phenyl group. The presence of chlorine atoms at specific positions on the aromatic ring introduces electronic effects that enhance the compound's reactivity and stability. Recent studies have highlighted the importance of such halogenated compounds in fields ranging from pharmaceuticals to agrochemicals, where precise control over molecular interactions is crucial.

One of the most notable aspects of this compound is its role in pharmaceutical development. Researchers have explored its potential as a building block for creating bioactive molecules. For instance, the nitrile group can be readily converted into other functional groups, such as amides or esters, enabling the synthesis of diverse drug candidates. Additionally, the chlorinated aromatic ring provides opportunities for optimizing pharmacokinetic properties, such as absorption and metabolism.

In the realm of agricultural applications, this compound has shown promise as a precursor for pesticides and herbicides. Its ability to interact with biological systems at molecular levels makes it a valuable asset in developing selective agrochemicals. Recent advancements in green chemistry have further emphasized the importance of such compounds in sustainable agricultural practices.

The synthesis of 3-Chloro-2-(4-Chloro-3-Methylphenyl)Methylpropanenitrile involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Techniques such as Friedel-Crafts alkylation and nucleophilic substitution have been employed to construct its complex structure. The optimization of these synthetic pathways remains an active area of research, driven by the demand for scalable and cost-effective production methods.

From a chemical standpoint, this compound exhibits interesting physical properties. Its melting point and solubility characteristics make it suitable for various industrial processes. Moreover, its stability under different environmental conditions ensures its reliability in large-scale manufacturing. Recent studies have also investigated its thermal decomposition behavior, providing insights into its safe handling and storage.

In conclusion, 3-Chloro-2-(4-Chloro-3-Methylphenyl)Methylpropanenitrile stands out as a versatile compound with wide-ranging applications across multiple industries. Its unique structure, combined with advancements in synthetic methodologies and application-oriented research, positions it as a key player in modern chemistry. As ongoing studies continue to uncover new potentials, this compound is poised to make significant contributions to scientific progress and industrial innovation.